molecular formula C6H7ClO5 B8776040 2,2-Diacetoxyacetyl chloride CAS No. 36674-73-4

2,2-Diacetoxyacetyl chloride

Cat. No. B8776040
CAS RN: 36674-73-4
M. Wt: 194.57 g/mol
InChI Key: ZARYDSVMAKKSAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2-Diacetoxyacetyl chloride is a useful research compound. Its molecular formula is C6H7ClO5 and its molecular weight is 194.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2-Diacetoxyacetyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2-Diacetoxyacetyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

36674-73-4

Product Name

2,2-Diacetoxyacetyl chloride

Molecular Formula

C6H7ClO5

Molecular Weight

194.57 g/mol

IUPAC Name

(1-acetyloxy-2-chloro-2-oxoethyl) acetate

InChI

InChI=1S/C6H7ClO5/c1-3(8)11-6(5(7)10)12-4(2)9/h6H,1-2H3

InChI Key

ZARYDSVMAKKSAR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC(C(=O)Cl)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of glyoxylic acid monohydrate (53.2 g, 578 mmol), acetic anhydride (530 mL, 5.61 mol) and acetic acid (120 mL) was refluxed for 2 h, concentrated in vacuo and azeotroped with toluene. The residue was diluted with toluene (270 mL), and thionyl chloride (84 mL, 1.15 mol) was added to the mixture. The resultant mixture was stirred at 60° C. for 16 h and concentrated in vacuo. The residue was purified by distillation (6-8 hpa, 70-80° C.) to afford compound the title compound as a colorless oil (70.7 g, 363 mmol, 63%).
Quantity
53.2 g
Type
reactant
Reaction Step One
Quantity
530 mL
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
84 mL
Type
reactant
Reaction Step Three
Quantity
270 mL
Type
solvent
Reaction Step Three
Yield
63%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.